![molecular formula C20H21NO3S B2848842 N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-3-(phenylthio)propanamide CAS No. 1421500-65-3](/img/structure/B2848842.png)
N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-3-(phenylthio)propanamide
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Description
N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C20H21NO3S and its molecular weight is 355.45. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Properties
- Anticancer Activity : Some derivatives exhibit significant anticancer activity against various cancer cell lines, suggesting their potential as therapeutic agents. Compounds with modifications in the methoxyphenyl structure have shown promising results in inhibiting cancer cell growth (Tumosienė et al., 2020; Sirajuddin et al., 2015).
- Antimicrobial Activity : Research has identified the antimicrobial potential of compounds with the methoxyphenoxy and phenylthio groups, showing effectiveness against a range of bacterial and fungal strains. This suggests their applicability in developing new antimicrobial drugs (Helal et al., 2013).
Materials Science
- High-Temperature Resins : Studies on methoxy groups within phenol derivatives have contributed to the development of high-temperature cyanate ester resins. These materials are notable for their thermal stability and are suitable for use in aerospace and electronics (Harvey et al., 2015; Harvey et al., 2014).
Analytical Chemistry
- Fluorogenic Labelling for HPLC : A methyl ester derivative has been used as a fluorogenic labeling agent for the high-performance liquid chromatography (HPLC) analysis of biologically important thiols. This demonstrates the utility of such compounds in enhancing detection sensitivity in analytical methods (Gatti et al., 1990).
Pharmacokinetics and Drug Metabolism
- Selective Androgen Receptor Modulators (SARMs) : Compounds structurally related have been explored for their pharmacokinetics and metabolism as potential therapeutic agents for androgen-dependent diseases. This research aids in understanding the ideal pharmacokinetic characteristics necessary for preclinical development of SARMs (Wu et al., 2006).
Properties
IUPAC Name |
N-[4-(2-methoxyphenoxy)but-2-ynyl]-3-phenylsulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3S/c1-23-18-11-5-6-12-19(18)24-15-8-7-14-21-20(22)13-16-25-17-9-3-2-4-10-17/h2-6,9-12H,13-16H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRCWNLXYNPNZNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC#CCNC(=O)CCSC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.